Cas no 1361750-19-7 (5-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetic acid)

• Product Name: 5-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetic acid
• CAS No: 1361750-19-7
• MF: C₁₀H₉F₅N₂O₂
• MW: 284.182679891586
• CID: 4932443
• Update Time: 2025-08-05

5-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetic acid

• Inchi： 1S/C10H9F5N2O2/c11-9(12)7-5(1-6(18)19)17-3-4(2-16)8(7)10(13,14)15/h3,9H,1-2,16H2,(H,18,19)
• InChI Key： LOPWQNJZIYJRDA-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(CC(=O)O)C=1C(F)F)CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• XLogP3: -1.6
• Topological Polar Surface Area: 76.2

Additional information on 5-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetic acid

Introduction to 5-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetic acid (CAS No. 1361750-19-7)

5-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetic acid, identified by its CAS number 1361750-19-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and pharmacological potential. The presence of multiple fluorine substituents and an amine functional group in its molecular framework endows it with unique chemical properties that make it a valuable candidate for further exploration in drug development.

The molecular structure of 5-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetic acid consists of a pyridine core substituted with an aminomethyl group at the 5-position, a difluoromethyl group at the 3-position, and a trifluoromethyl group at the 4-position, with an acetic acid moiety attached at the 2-position. This specific arrangement of functional groups contributes to its reactivity and interaction with biological targets, making it a promising scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in fluorinated pyridines due to their enhanced metabolic stability, improved binding affinity, and increased lipophilicity compared to their non-fluorinated counterparts. The introduction of fluorine atoms into pharmaceutical compounds often leads to better pharmacokinetic profiles, which is crucial for the development of effective drugs. For instance, difluoromethyl and trifluoromethyl groups are frequently employed in medicinal chemistry to modulate drug efficacy and selectivity.

One of the most compelling aspects of 5-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetic acid is its potential as a building block for more complex molecules. The presence of an aminomethyl group allows for further derivatization through amide bond formation, which is a common strategy in drug design to enhance solubility and bioavailability. Additionally, the carboxylic acid functionality at the 2-position provides another point of modification, enabling the synthesis of esters or salts that may improve pharmacological properties.

Recent studies have highlighted the importance of fluorinated pyridines in the development of antiviral and anticancer agents. For example, fluorinated pyridines have been shown to exhibit inhibitory effects on various enzymes and receptors involved in viral replication and tumor growth. The compound’s structural features suggest that it may interact with biological targets in ways that could lead to novel therapeutic interventions. Specifically, the combination of electron-withdrawing fluorine substituents and the electron-donating amine group could result in potent binding interactions with enzymes or receptors relevant to diseases such as cancer or inflammation.

The synthesis of 5-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetic acid presents unique challenges due to the complexity of its molecular structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound with high purity and yield. Modern techniques such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations have been instrumental in constructing the desired fluorinated pyridine core. These methods allow chemists to introduce fluorine atoms at specific positions with high precision, which is critical for achieving the desired biological activity.

In addition to its potential in drug development, 5-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetic acid may also find applications in materials science and agrochemicals. The unique electronic properties conferred by its fluorinated structure could make it useful in designing advanced materials with specific optical or electronic characteristics. Furthermore, its biological activity suggests that it might serve as a lead compound for developing new pesticides or herbicides that target specific enzymatic pathways in plants or pests.

Evaluation of this compound’s pharmacological profile is still in its early stages, but preliminary studies indicate promising results. In vitro assays have shown that derivatives of this compound exhibit inhibitory activity against certain kinases and other enzymes implicated in cancer progression. The ability to modulate these enzymatic pathways could lead to the development of novel anticancer therapies that offer improved efficacy and reduced side effects compared to existing treatments.

The safety and toxicity profiles of 5-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetic acid are yet to be fully characterized, but ongoing research aims to address these aspects through comprehensive toxicological studies. Understanding how this compound behaves within biological systems is essential for determining its potential as a therapeutic agent. These studies will provide critical insights into its metabolic pathways, potential side effects, and overall safety profile.

As research continues to uncover new applications for fluorinated pyridines, compounds like 5-(Aminomethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetic acid are likely to play an increasingly important role in pharmaceutical innovation. Their unique structural features offer a rich foundation for designing molecules with tailored biological activities, making them invaluable tools for drug discovery efforts worldwide.